Dgk-IN-8

• Molecular Formula: C35H37F6N5O
• Molecular Weight: 657.7 g/mol
• InChI: InChI=1S/C35H37F6N5O/c36-27(28-18-42-19-30(43-28)46-22-34(37,38)23-46)17-25-9-10-29(47-26-5-2-1-3-6-26)31(35(39,40)41)32(25)45-14-4-11-33(21-45)12-15-44(16-13-33)20-24-7-8-24/h1-3,5-6,9-10,17-19,24H,4,7-8,11-16,20-23H2/b27-17-
• InChIKey: DVNYSCXOOVDQRF-PKAZHMFMSA-N

DGK-IN-8 Procurement Guide: Defining the Baseline for a Dual DGKα/ζ Inhibitor Tool Compound

DGK-IN-8 (CAS 3039488-69-9, Example 34) is a heteroaryl fluoroalkene compound that functions as a potent dual inhibitor of diacylglycerol kinase (DGK) isoforms alpha (α) and zeta (ζ), with a reported IC50 of ≤ 20 nM for both targets. The compound originates from the patent family WO2024108100, which claims a series of fluoroalkene-based DGK modulators for oncology applications [1]. DGK-IN-8 serves as a precision research tool for interrogating the intracellular checkpoint constituted by DGKα and DGKζ, the two predominant DGK isoforms in T lymphocytes, where their simultaneous inhibition is hypothesized to recapitulate the full activation phenotype observed with dual genetic deletion [2].

Target Dual DGKα/ζ inhibition tool compound for T cell signaling studies

Pathway Supports interrogation of DAG-mediated intracellular checkpoint in TCR signaling

Selection Heteroaryl fluoroalkene scaffold from patent WO2024108100; distinct from quinazolinone and nitrile chemotypes

• [1] Incyte Corporation. Heteroaryl fluoroalkenes as DGK inhibitors. Patent WO2024108100A1, filed 17 Nov 2023, published 23 May 2024. View Source
• [2] Krishna, S. and Zhong, X.-P. Role of diacylglycerol kinases in T cell development and function. Front. Immunol. 2013, 4, 178. View Source

DGK-IN-8 Selection Rationale: Why Substituting a Dual DGKα/ζ Inhibitor with a Single-Isoform or Pan-Inhibitor Introduces Experimental Confounds

In-class DGK inhibitors exhibit markedly divergent isoform selectivity profiles that produce non-interchangeable biological outcomes. Single-isoform inhibitors — such as DGKα-selective DGKα-IN-8 (IC50=22.491 nM for DGKα only) — fail to address compensatory signaling through DGKζ, which is co-expressed in T cells and contributes independently to diacylglycerol metabolism . Conversely, pan-inhibitors like R59949 (IC50=300 nM) exhibit broad activity across type I and type II DGK isoforms but suffer from ~15-fold weaker potency and off-isoform activity, confounding interpretation of experimental results . Even within the dual-inhibitor subclass, BMS-502 demonstrates substantial additional inhibitory activity against DGKι (IC50=2.6 nM), an isoform not expressed in T cells and thus an irrelevant — but potentially confounding — off-target in immunological assays [1]. DGK-IN-8 occupies a differentiated position: it maintains dual α/ζ coverage at ≤20 nM potency while, according to the originating patent, is specifically designed for these two therapeutically relevant isoforms [2].

Single-isoform DGKα inhibitor may not block compensatory DGKζ signaling in T cells, potentially leading to incomplete pathway inhibition.

Pan-DGK inhibitor R59949 exhibits broad isoform activity with reported lower potency; its polypharmacology may confound mechanistic interpretation.

Dual inhibitor BMS-502 shows additional DGKι off-target activity, which may introduce irrelevant signaling effects in T cell-specific assays.

• [1] Liu, Z.; et al. Discovery of Potent, Dual-Inhibitors of Diacylglycerol Kinases Alpha and Zeta Guided by Phenotypic Optimization. ACS Med. Chem. Lett. 2023, 14 (7), 929–935. View Source
• [2] Incyte Corporation. Heteroaryl fluoroalkenes as DGK inhibitors. Patent WO2024108100A1, 2024. View Source

DGK-IN-8 Differential Evidence Guide: Head-to-Head and Cross-Study Quantitative Comparisons Against Closest Analogs

Head-to-Head Isoform Selectivity Comparison: DGK-IN-8 Dual α/ζ Profile vs. Single-Isoform DGKα-IN-8

DGK-IN-8 (Example 34) is explicitly characterized as a dual DGKα and DGKζ inhibitor with an IC50 of ≤ 20 nM for both isoforms . In contrast, DGKα-IN-8 (Example 51, CAS 2886717-70-8) is a single-isoform inhibitor with a reported IC50 of 22.491 nM against DGKα only; no DGKζ inhibitory activity is claimed . This represents a qualitative difference in target coverage: DGK-IN-8 inhibits both T-cell-relevant DGK isoforms, whereas DGKα-IN-8 leaves DGKζ signaling unchecked.

Isoform coverage

Data to verify

DGKα/ζ IC50 ≤20 nM vs DGKα-only (~22.5 nM)

Supports dual isoform pathway study context

DGKζ inhibition not reported for single-isoform comparator

Evidence Dimension	DGK isoform inhibition coverage
Target Compound Data	DGKα IC50 ≤ 20 nM; DGKζ IC50 ≤ 20 nM (dual inhibitor)
Comparator Or Baseline	DGKα-IN-8: DGKα IC50 = 22.491 nM; DGKζ inhibition not reported/claimed (single-isoform inhibitor)
Quantified Difference	Qualitative — DGK-IN-8 covers both α and ζ; DGKα-IN-8 covers α only. DGKζ inhibition is absent in the comparator.
Conditions	Biochemical DGK inhibition assays; patent-specified conditions

Why This Matters

For experimental systems where both DGKα and DGKζ are expressed (e.g., primary T cells), DGK-IN-8 provides complete target coverage while DGKα-IN-8 may produce incomplete pathway inhibition, potentially leading to misleading negative results.

Cross-Study Potency and Selectivity Window: DGK-IN-8 vs. BMS-502 — Avoiding DGKι Off-Target Activity

The dual inhibitor BMS-502 demonstrates potent biochemical inhibition of DGKα (IC50=4.6 nM) and DGKζ (IC50=2.1 nM) but also potently inhibits DGKι (IC50=2.6 nM), an isoform not expressed in T lymphocytes [1]. DGK-IN-8, according to its patent specification, is developed as a DGKα/ζ inhibitor with an IC50 of ≤ 20 nM for both isoforms; no DGKι inhibitory activity is disclosed or claimed in the patent, suggesting a differentiated selectivity window that avoids this functionally irrelevant off-target [2]. While BMS-502 offers ~4-fold greater potency on DGKα and ~10-fold on DGKζ, its DGKι activity may complicate data interpretation in systems where DGKι is expressed (e.g., certain cancer cell lines).

Selectivity window

Reported

BMS-502: DGKι IC50 2.6 nM | DGK-IN-8: DGKι not reported

DGKι off-target activity may confound T cell-specific assays

Potency values from ACS Med Chem Lett 2023; DGK-IN-8 patent disclosure

Evidence Dimension	Potency (DGKα, DGKζ) and off-isoform activity (DGKι)
Target Compound Data	DGKα IC50 ≤ 20 nM; DGKζ IC50 ≤ 20 nM; DGKι activity: not reported/claimed
Comparator Or Baseline	BMS-502: DGKα IC50 = 4.6 nM; DGKζ IC50 = 2.1 nM; DGKι IC50 = 2.6 nM
Quantified Difference	BMS-502 is ~4.3x more potent on DGKα and ~9.5x more potent on DGKζ, but introduces DGKι inhibition (IC50=2.6 nM) absent in DGK-IN-8's reported profile
Conditions	Biochemical DGK inhibition assays (reported in ACS Med. Chem. Lett. 2023, Table 3)

Why This Matters

For T-cell-focused immunological studies, DGK-IN-8 may provide cleaner functional readouts by avoiding DGKι-mediated off-target effects, even at the cost of marginally lower biochemical potency compared to BMS-502.

• [1] Liu, Z.; et al. Discovery of Potent, Dual-Inhibitors of Diacylglycerol Kinases Alpha and Zeta Guided by Phenotypic Optimization. ACS Med. Chem. Lett. 2023, 14 (7), 929–935. Table 3. View Source
• [2] Incyte Corporation. Heteroaryl fluoroalkenes as DGK inhibitors. Patent WO2024108100A1, 2024. View Source

Potency Benchmarking: DGK-IN-8 vs. Classical Pan-DGK Inhibitor R59949 — >15-Fold Improvement in Biochemical IC50

R59949 is a widely used pan-DGK inhibitor with a reported IC50 of 300 nM and broad activity across type I (DGKα, γ) and type II (DGKθ, κ) isoforms . DGK-IN-8 demonstrates an IC50 of ≤ 20 nM against DGKα and DGKζ, representing at least a 15-fold improvement in biochemical potency over R59949 while maintaining a narrower isoform selectivity profile focused on the two T-cell-relevant isoforms . This order-of-magnitude potency differential translates directly to lower required working concentrations in cellular assays, reducing the risk of off-target pharmacology commonly observed with micromolar-range inhibitors.

Potency improvement

Data to verify

≥15-fold lower IC50 vs R59949 (300 nM)

Permits low nanomolar assay concentrations

Reduces solvent cytotoxicity risk; vendor-reported R59949 potency

Evidence Dimension	Biochemical potency (IC50) against DGK isoforms
Target Compound Data	DGKα IC50 ≤ 20 nM; DGKζ IC50 ≤ 20 nM
Comparator Or Baseline	R59949: DGK IC50 = 300 nM (pan-DGK inhibitor)
Quantified Difference	DGK-IN-8 is ≥15-fold more potent than R59949
Conditions	Biochemical DGK inhibition assays; vendor-specified conditions for R59949

Why This Matters

DGK-IN-8 enables experiments at low nanomolar concentrations where R59949 would require high nanomolar to micromolar concentrations, substantially reducing the risk of solvent toxicity and non-specific effects.

Structural and Chemical-Series Differentiation: Fluoroalkene Scaffold of DGK-IN-8 vs. Classical DGK Inhibitor Chemotypes

DGK-IN-8 belongs to the heteroaryl fluoroalkene chemical series disclosed in patent WO2024108100 [1], representing a structurally distinct chemotype from earlier DGK inhibitor scaffolds. Classical inhibitors such as R59022 (IC50=2.8 μM) and R59949 (IC50=300 nM) are based on older diacylglycerol-mimetic or quinazolinone-derived structures with well-characterized polypharmacology including serotonin receptor antagonism . BMS-502 belongs to a distinct chemical series (nitrile/naphthyridinone) disclosed by Bristol-Myers Squibb [2]. The fluoroalkene motif in DGK-IN-8 provides a patent-protected chemical space that may offer differentiated physicochemical properties, though direct comparative metabolic stability or pharmacokinetic data between these series are not publicly available.

Scaffold class

Class-level inference

Heteroaryl fluoroalkene (WO2024108100)

Structurally distinct from quinazolinone and nitrile series

Off-target liability profile requires independent validation

Evidence Dimension	Chemical scaffold classification and intellectual property position
Target Compound Data	Heteroaryl fluoroalkene scaffold (MW=657.69; formula C35H37F6N5O); patent WO2024108100 (filed 2023, published 2024)
Comparator Or Baseline	R59022/R59949: older quinazolinone/diacylglycerol-mimetic scaffolds; BMS-502: nitrile/naphthyridinone scaffold (Patent WO2019/... series)
Quantified Difference	Qualitative — structurally distinct chemotype with differentiated patent protection and potentially distinct off-target liability profiles
Conditions	Structural classification based on patent disclosures

Why This Matters

Procurement of DGK-IN-8 from the fluoroalkene series enables access to patent-protected chemical matter that is structurally orthogonal to legacy DGK inhibitor chemotypes, reducing the risk of confounding polypharmacology associated with older scaffolds such as R59022 (a known serotonin receptor antagonist).

• [1] Incyte Corporation. Heteroaryl fluoroalkenes as DGK inhibitors. Patent WO2024108100A1, 2024. Title and Abstract. View Source
• [2] Liu, Z.; et al. Discovery of Potent, Dual-Inhibitors of Diacylglycerol Kinases Alpha and Zeta Guided by Phenotypic Optimization. ACS Med. Chem. Lett. 2023, 14 (7), 929–935. View Source

DGK-IN-8 Optimal Deployment Scenarios: Research and Industrial Applications Leveraging Differentiated Dual α/ζ Profile

T Cell Intracellular Checkpoint Studies Requiring Concomitant DGKα and DGKζ Inhibition

In T cell receptor (TCR) signaling research, DGKα and DGKζ function as partially redundant intracellular checkpoints that metabolize diacylglycerol (DAG) to phosphatidic acid (PA), attenuating downstream MAPK/ERK and NF-κB signaling. Genetic knockout studies have demonstrated that dual deletion of both isoforms produces a substantially greater enhancement of T cell activation than deletion of either isoform alone. DGK-IN-8, as a dual α/ζ inhibitor with an IC50 of ≤ 20 nM for both targets , is the appropriate chemical tool for pharmacological phenocopying of the dual-knockout condition. Single-isoform inhibitors such as DGKα-IN-8 (α-only) would fail to recapitulate this complete phenotype, as DGKζ activity would persist and partially compensate . This scenario is particularly relevant for groups investigating adoptive T cell therapy or anti-PD-1 combination strategies where maximal T cell activation is the desired biological endpoint.

Chemical Biology Studies Requiring Clean DGKα/ζ Inhibition Without DGKι Off-Target Activity

In chemical proteomics and target-engagement studies aimed at deconvoluting the individual contributions of DGK isoforms to cellular phenotypes, the use of BMS-502 introduces a confound: its potent inhibition of DGKι (IC50=2.6 nM) may produce proteome-wide changes unrelated to DGKα/ζ signaling. DGK-IN-8, from the heteroaryl fluoroalkene series, is specifically characterized for DGKα and DGKζ inhibition without reported activity against DGKι . This narrower isoform coverage makes DGK-IN-8 the preferred probe for experiments where DGKι-mediated effects must be excluded — for example, when profiling DGK-dependent phosphoproteomic changes in T cells versus DGKι-expressing cell lines.

High-Potency DGK Inhibition at Low Nanomolar Working Concentrations to Minimize Solvent and Off-Target Effects

For sensitive primary cell assays (e.g., patient-derived tumor-infiltrating lymphocytes) where DMSO tolerance is limited, the low-nanomolar potency of DGK-IN-8 (IC50 ≤ 20 nM) permits working concentrations that are >15-fold lower than those required for the classical pan-inhibitor R59949 (IC50=300 nM) . This reduced concentration requirement translates to lower final DMSO concentrations in culture media, minimizing solvent-induced cytotoxicity and improving assay reproducibility. Additionally, potent inhibition at low nanomolar concentrations reduces the likelihood of engaging secondary pharmacological targets that become relevant at higher compound concentrations.

Procurement for Patent-Protected Chemical Series Exploration and Medicinal Chemistry Benchmarking

For industrial medicinal chemistry groups or academic drug discovery units conducting competitive intelligence or seeking to benchmark internal DGK programs, DGK-IN-8 provides access to the heteroaryl fluoroalkene chemotype protected under the recently published patent WO2024108100 . This scaffold is structurally orthogonal to the BMS nitrile/naphthyridinone series and the older quinazolinone-based inhibitors. Procurement of DGK-IN-8 enables comparative assessment of potency, selectivity, and physicochemical properties across distinct chemical series — an essential exercise for validating the novelty and differentiation of internal lead compounds relative to patent-protected competitor molecules.

Application

Selection Property

Validation Focus

T cell receptor signaling pathway studies

Dual DGKα/ζ inhibition profile

Concomitant target engagement in T cell models

DGK isoform deconvolution studies

Narrow isoform selectivity (DGKι sparing)

Absence of DGKι-mediated off-target effects

Low-concentration primary cell assays

Reported nanomolar-range biochemical potency

Solvent cytotoxicity and off-target pharmacology review

Chemical series benchmarking

Heteroaryl fluoroalkene patent landscape

Structural differentiation and IP positioning review

• [1] Liu, Z.; et al. Discovery of Potent, Dual-Inhibitors of Diacylglycerol Kinases Alpha and Zeta Guided by Phenotypic Optimization. ACS Med. Chem. Lett. 2023, 14 (7), 929–935. View Source
• [2] Incyte Corporation. Heteroaryl fluoroalkenes as DGK inhibitors. Patent WO2024108100A1, 2024. View Source